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Compound of Interest

Compound Name: 4-Isopropylbenzoic Acid

Cat. No.: B349260 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 4-Isopropylbenzoic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Isopropylbenzoic acid?

A1: 4-Isopropylbenzoic acid is classified as a hazardous chemical. The primary hazards

include:

Skin irritation[1][2][3][4][5][6]

Serious eye irritation[1][3][4][5][6]

May cause respiratory irritation[1][2][3][4][5][6]

Q2: What personal protective equipment (PPE) is required when handling 4-Isopropylbenzoic
acid?

A2: To ensure safety, the following personal protective equipment should be worn:

Eye Protection: Chemical safety goggles or glasses that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 standards.[2]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][3]
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Body Protection: An appropriate lab coat or protective clothing should be worn to prevent

skin contact.[2][6]

Respiratory Protection: If working in an area with poor ventilation or where dust may be

generated, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements or European Standard EN 149 must be followed.[2] A dust mask of type

N95 (US) is also recommended.

Q3: How should 4-Isopropylbenzoic acid be stored?

A3: Store 4-Isopropylbenzoic acid in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible substances such as oxidizing agents.[2]

Q4: What are the immediate first-aid measures in case of exposure?

A4: In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[6]

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical aid if irritation develops and persists.[2][6]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2][6]

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid.[2]

Troubleshooting Guides
Q1: I have accidentally spilled a small amount of 4-Isopropylbenzoic acid powder in the lab.

What should I do?

A1: For small spills, follow these steps:

Ensure you are wearing the appropriate PPE, including respiratory protection, gloves, and

eye protection.
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Use a vacuum or sweep up the material and place it into a suitable, labeled disposal

container.[2]

Avoid generating dust during the cleanup process.[2]

Ensure the area is well-ventilated.[2]

Clean the spill area thoroughly with soap and water.

Dispose of the contaminated cleaning materials as hazardous waste.

Q2: The Safety Data Sheet (SDS) mentions that 4-Isopropylbenzoic acid is incompatible with

strong oxidizing agents. What does this mean for my experiments and storage?

A2: This means that you should avoid storing or mixing 4-Isopropylbenzoic acid with strong

oxidizing agents, as this could lead to a vigorous and potentially dangerous chemical reaction.

Ensure that your experimental design takes this incompatibility into account and that these

chemicals are stored in separate, designated areas.

Quantitative Data
Property Value Source

Molecular Formula C10H12O2 [1]

Molecular Weight 164.2 g/mol [2]

Appearance White powder/solid [1]

Odor Odorless [1]

Melting Point 117-120 °C

Flash Point 128 °C [2]

Experimental Protocols
Protocol for the Disposal of 4-Isopropylbenzoic Acid Waste
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This protocol outlines the recommended procedure for the safe disposal of 4-
Isopropylbenzoic acid waste.

Waste Identification and Segregation:

Identify all waste containing 4-Isopropylbenzoic acid.

Segregate the waste into categories: solid waste (e.g., contaminated gloves, paper towels,

and excess solid chemical) and liquid waste (e.g., solutions containing 4-
Isopropylbenzoic acid).

Do not mix with incompatible waste streams, particularly strong oxidizing agents.

Packaging and Labeling:

Place solid waste in a clearly labeled, sealed, and durable container.

Place liquid waste in a sealed, leak-proof container. Do not fill liquid waste containers to

more than 75% capacity to allow for expansion.[7]

Label all waste containers clearly with "Hazardous Waste," the name "4-
Isopropylbenzoic acid," and the associated hazards (e.g., "Irritant").

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Ensure the storage area is cool and dry.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[8]

Provide the waste manifest or any other required documentation to the disposal service.
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Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[4]
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Caption: Workflow for the safe handling of 4-Isopropylbenzoic acid.
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4-Isopropylbenzoic Acid Waste Generated

Is the waste solid or liquid?

Solid Waste
(e.g., contaminated PPE, excess solid)
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Liquid Waste
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Package in a sealed, labeled solid waste container Package in a sealed, labeled liquid waste container (≤ 75% full)

Store in designated hazardous waste area
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Click to download full resolution via product page

Caption: Decision tree for the disposal of 4-Isopropylbenzoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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